1-(3,4-dimethoxyphenyl)-5-propyl-1H-1,2,3-triazole-4-carboxylic acid
Overview
Description
1-(3,4-Dimethoxyphenyl)-5-propyl-1H-1,2,3-triazole-4-carboxylic acid, also known as DMPT-4-COOH, is an organic compound that has been extensively studied due to its potential applications in various scientific fields. It is a phenyl-substituted triazole derivative, which has been used for the synthesis of a variety of organic compounds. DMPT-4-COOH has also been used as a starting material for the synthesis of various drugs and pharmaceuticals. In addition, it has been used in the synthesis of other organic compounds such as dyes, pigments, fragrances, and other materials.
Scientific Research Applications
- Researchers have investigated the potential of this compound as an anticancer agent. Its triazole moiety may interact with cellular targets, affecting cell proliferation and apoptosis pathways .
- The triazole ring in this compound has been associated with antimicrobial properties. Researchers have evaluated its effectiveness against bacteria, fungi, and even drug-resistant strains .
- Inflammation plays a crucial role in various diseases. Some studies suggest that this compound may modulate inflammatory pathways, making it a candidate for anti-inflammatory drug development .
- Neurodegenerative disorders like Parkinson’s disease require novel therapeutic approaches. This compound’s structure suggests potential neuroprotective properties .
- The carboxylic acid group allows this compound to chelate metal ions. Researchers have studied its coordination behavior with transition metals like copper, iron, and zinc .
- Triazole-containing compounds are valuable tools for molecular imaging. Researchers have labeled this compound with radioisotopes or fluorescent tags for imaging studies .
Anticancer Properties
Antimicrobial Activity
Anti-inflammatory Potential
Neuroprotective Effects
Metal Chelation and Coordination
Molecular Probes and Imaging Agents
Mechanism of Action
Target of action
Compounds with similar structures often target enzymes or receptors in the body. For example, a compound with a similar structure, 3-(3,4-dimethoxyphenyl)propanoic acid, targets Aromatic-amino-acid aminotransferase .
Pharmacokinetics
The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of a compound depend on its chemical structure. Factors such as solubility, stability, and molecular size can influence how the compound is absorbed and distributed in the body, how it is metabolized, and how it is excreted .
properties
IUPAC Name |
1-(3,4-dimethoxyphenyl)-5-propyltriazole-4-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17N3O4/c1-4-5-10-13(14(18)19)15-16-17(10)9-6-7-11(20-2)12(8-9)21-3/h6-8H,4-5H2,1-3H3,(H,18,19) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QCFDHHFEFFTKRC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC1=C(N=NN1C2=CC(=C(C=C2)OC)OC)C(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17N3O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
291.30 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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